1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol

• IUPAC Name: 1-(2-methoxyanilino)-3-naphthalen-1-yloxypropan-2-ol
• InChI: InChI=1S/C20H21NO3/c1-23-20-11-5-4-10-18(20)21-13-16(22)14-24-19-12-6-8-15-7-2-3-9-17(15)19/h2-12,16,21-22H,13-14H2,1H3
• InChI Key: AVHHNKJMHJEWLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC(COC2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• CAS RN: 450363-95-8

Description

1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol is a chemical compound that belongs to the class of beta-adrenergic receptor agonists. It is commonly referred to as "Napabucasin" and has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of 1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol involves the inhibition of the Wnt/beta-catenin signaling pathway. This pathway is involved in the regulation of cell proliferation, differentiation, and survival, and is often dysregulated in cancer cells. By inhibiting this pathway, Napabucasin can reduce the growth and survival of cancer cells.
Biochemical and physiological effects:
In addition to its effects on the Wnt/beta-catenin signaling pathway, 1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol has been shown to have other biochemical and physiological effects. It has been shown to inhibit the expression of multidrug resistance proteins, which can increase the sensitivity of cancer cells to chemotherapy. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol in lab experiments is its specificity for the Wnt/beta-catenin signaling pathway. This allows researchers to study the effects of inhibiting this pathway in cancer cells without affecting other signaling pathways. However, one limitation of using Napabucasin in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer to cells in culture.

Future Directions

There are several future directions for research on 1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol. One direction is to study its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study its effects on different types of cancer, as well as its effects on cancer stem cells in vivo. Additionally, researchers may investigate ways to improve the solubility and bioavailability of Napabucasin, which could enhance its effectiveness as a cancer treatment.

Scientific Research Applications

1-((2-Methoxyphenyl)amino)-3-(naphthalen-1-yloxy)propan-2-ol has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the Wnt/beta-catenin signaling pathway, which is involved in the development of many types of cancer. In preclinical studies, Napabucasin has been shown to reduce the growth of tumor cells and increase the sensitivity of cancer cells to chemotherapy. It has also been shown to inhibit cancer stem cells, which are thought to play a key role in the development and progression of cancer.